Phenyl (4-cyano-3-(4-nitrophenyl)isothiazol-5-yl)carbamate

• Molecular Formula: C17H10N4O4S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: phenyl N-[4-cyano-3-(4-nitrophenyl)-1,2-thiazol-5-yl]carbamate
• InChI: InChI=1S/C17H10N4O4S/c18-10-14-15(11-6-8-12(9-7-11)21(23)24)20-26-16(14)19-17(22)25-13-4-2-1-3-5-13/h1-9H,(H,19,22)
• InChI Key: ASWRNXKPCDWHLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)NC2=C(C(=NS2)C3=CC=C(C=C3)[N+](=O)[O-])C#N

Description

Phenyl (4-cyano-3-(4-nitrophenyl)isothiazol-5-yl)carbamate is a useful research compound. Its molecular formula is C17H10N4O4S and its molecular weight is 366.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-amino-3-(4-nitrophenyl)isothiazole-4-carbonitrile (394 mg, 1.60 mmol), N,N-diisopropylethylamine (0.836 mL, 4.8 mmol), and catalytic DMAP in 20 mL 1,2-dichloroethane at rt was added phenyl chloroformate (0.301 mL, 2.40 mmol) drop wise over 1 minute. The reaction mixture was stirred at rt for 22 hours, then added directly to a dry packed silica gel column eluting with CHCl3, then gradient 10% to 50% EtOAc in CHCl3. The title compound was obtained as a beige solid (131 mg, 22%) and used as is for the next step.